3-[1-(but-2-yn-1-yl)-1H-pyrazol-4-yl]propanoic acid

• IUPAC Name: 3-(1-but-2-ynylpyrazol-4-yl)propanoic acid
• InChI: InChI=1S/C10H12N2O2/c1-2-3-6-12-8-9(7-11-12)4-5-10(13)14/h7-8H,4-6H2,1H3,(H,13,14)
• InChI Key: DLQMAPLATMOCBT-UHFFFAOYSA-N
• Canonical SMILES: CC#CCN1C=C(C=N1)CCC(=O)O
• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol

Description

This compound is used for chemical probe synthesis. It’s a trifunctional building block that contains a light-activated diazirine, an alkyne tag, and a carboxylic acid synthetic handle.

Synthesis Analysis

The compound is used in chemical probe synthesis. When appended to a ligand or pharmacophore through its acid linker, this building block allows for UV light-induced covalent modification of a biological target with potential for downstream applications via the alkyne tag.

Molecular Structure Analysis

The empirical formula of the compound is C8H10N2O2. It has a molecular weight of 166.18.

Chemical Reactions Analysis

The compound is used in click chemistry reactions.

Physical And Chemical Properties Analysis

The compound is a liquid at room temperature and is stored at -20°C.

Mechanism of Action

The compound can be appended to a ligand or pharmacophore through its acid linker. This allows for UV light-induced covalent modification of a biological target with potential for downstream applications via the alkyne tag.

Safety and Hazards

The compound is classified as self-reactive and should be stored in a cool place away from heat sources.

Future Directions

The compound’s alkyne tag allows for potential downstream applications when it’s appended to a ligand or pharmacophore.